Cas no 88064-01-1 (1H-BENZOTRIAZOLE, 1-(2H-BENZOTRIAZOL-2-YLMETHYL)-)

1H-BENZOTRIAZOLE, 1-(2H-BENZOTRIAZOL-2-YLMETHYL)- structure
88064-01-1 structure
Product Name:1H-BENZOTRIAZOLE, 1-(2H-BENZOTRIAZOL-2-YLMETHYL)-
CAS No:88064-01-1
MF:C13H10N6
MW:250.258700847626
CID:3217131
PubChem ID:3785403
Update Time:2025-04-21

1H-BENZOTRIAZOLE, 1-(2H-BENZOTRIAZOL-2-YLMETHYL)- Chemical and Physical Properties

Names and Identifiers

    • 1H-BENZOTRIAZOLE, 1-(2H-BENZOTRIAZOL-2-YLMETHYL)-
    • 2-(1H-1,2,3-Benzotriazol-1-ylmethyl)-2H-1,2,3-benzotriazole
    • 88064-01-1
    • 2-[(1H-1,2,3-benzotriazol-1-yl)methyl]-2H-1,2,3-benzotriazole
    • 1-(2h-benzotriazol-2-ylmethyl)-1h-benzotri-azole
    • 1-(benzotriazol-2-ylmethyl)benzotriazole
    • Inchi： 1S/C13H10N6/c1-2-6-11-10(5-1)15-19(16-11)9-18-13-8-4-3-7-12(13)14-17-18/h1-8H,9H2
    • InChI Key： BPXCMWLRPQRKKX-UHFFFAOYSA-N
    • SMILES： N1(C2C=CC=CC=2N=N1)CN1N=C2C=CC=CC2=N1

Computed Properties

  • Exact Mass: 250.09669434Da
  • Monoisotopic Mass: 250.09669434Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 310
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 61.4Ų

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1H-BENZOTRIAZOLE, 1-(2H-BENZOTRIAZOL-2-YLMETHYL)- Production Method

Production Method 1

95-14-7 95-14-7
74-95-3 74-95-3
88064-01-1 88064-01-1
88064-00-0 88064-00-0
Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: Dimethyl sulfoxide ;  1 h, 60 °C
1.2 Solvents: Dimethyl sulfoxide ;  50 min, 60 °C; 120 min, 60 °C
Reference
The synthesis of bis-azolylmethanes derived from benzotriazole and pyrazole in a superbasic medium
Potapov, A. S.; et al, Izvestiya Vysshikh Uchebnykh Zavedenii, 2003, 46(7), 66-71

Production Method 2

95-14-7 95-14-7
74-95-3 74-95-3
88064-01-1 88064-01-1
88064-00-0 88064-00-0
88064-02-2 88064-02-2
Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: Dimethyl sulfoxide ;  1 h, 60 °C
1.2 Solvents: Dimethyl sulfoxide ,  Dibromomethane ;  rt; 50 min, rt; 2 h, 60 °C
Reference
Facile synthesis of bis(azolyl) derivatives in a superbasic medium
Potapov, Andrei S.; et al, International Electronic Conference on Synthetic Organic Chemistry, 2012, ,

1H-BENZOTRIAZOLE, 1-(2H-BENZOTRIAZOL-2-YLMETHYL)- Raw materials

1H-BENZOTRIAZOLE, 1-(2H-BENZOTRIAZOL-2-YLMETHYL)- Preparation Products

1H-BENZOTRIAZOLE, 1-(2H-BENZOTRIAZOL-2-YLMETHYL)- Related Literature

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